2-((3-(4-chlorophenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(2-ethylphenyl)acetamide

• CAS No.: 1021225-97-7
• Molecular Formula: C21H17ClN4O2S3
• Molecular Weight: 489.02
• IUPAC Name: 2-[[3-(4-chlorophenyl)-7-oxo-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C21H17ClN4O2S3/c1-2-12-5-3-4-6-15(12)23-16(27)11-30-20-24-18-17(19(28)25-20)31-21(29)26(18)14-9-7-13(22)8-10-14/h3-10H,2,11H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key: RFLDGJURUZPOMA-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2)SC(=S)N3C4=CC=C(C=C4)Cl
• solubility: not available

Description

2-((3-(4-chlorophenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(2-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H17ClN4O2S3 and its molecular weight is 489.02. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(4-chlorophenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(2-ethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(4-chlorophenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(2-ethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 2-((3-(4-chlorophenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(2-ethylphenyl)acetamide (CAS No. 932967-16-3) is a complex organic molecule characterized by a thiazolo[4,5-d]pyrimidine core structure. This structure is associated with diverse biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{12}ClN_{4}O_{2}S_{3}$ with a molecular weight of 479.0 g/mol. The presence of functional groups such as thio and acetamide enhances its potential for various biological applications.

Property	Value
Molecular Formula	$C_{19}H_{12}ClN_{4}O_{2}S_{3}$
Molecular Weight	479.0 g/mol
CAS Number	932967-16-3

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a wide range of biological activities including:

• Anticancer Activity : Compounds derived from thiazolo[4,5-d]pyrimidine have shown significant cytotoxic effects against various cancer cell lines. For instance, derivatives have been reported to inhibit the growth of colon carcinoma (HCT-116) and breast cancer (T47D) cells with IC50 values ranging from 6.2 μM to 43.4 μM .
• Antimicrobial Activity : The compound's structural features suggest potential antibacterial and antifungal properties. Similar thiazolo derivatives have demonstrated efficacy against pathogens such as Staphylococcus aureus and Escherichia coli, indicating a broad spectrum of antimicrobial activity .
• Antioxidant Properties : Some studies have highlighted the antioxidant capabilities of thiazolo derivatives, which are crucial in mitigating oxidative stress-related diseases .

Anticancer Activity

A study evaluating the cytotoxic effects of related compounds demonstrated that certain derivatives exhibited potent activity against human cancer cell lines. For example, compound derivatives showed IC50 values of 27.3 μM against breast cancer cells . This suggests that modifications in the substituent groups can significantly enhance anticancer properties.

Antimicrobial Evaluation

In another study, thiazolidinone derivatives were synthesized and tested for their antibacterial activity using a two-fold serial dilution technique against various bacterial strains. Some compounds exhibited comparable or superior activity to standard antibiotics like norfloxacin and chloramphenicol . This reinforces the potential application of thiazolo derivatives in developing new antimicrobial agents.

Mechanistic Insights

The biological activity of the compound is likely attributed to its ability to interact with specific biological targets such as enzymes involved in cell proliferation and survival pathways. For instance, compounds similar to this one have been shown to inhibit metabolic enzymes like acetylcholinesterase (AChE), which could be beneficial in treating neurological disorders .

Q & A

Q. What are the key synthetic routes and critical reaction conditions for this compound?

The synthesis involves multi-step protocols, typically starting with cyclization of thiazolopyrimidine cores followed by functionalization. For example:

• Step 1 : Cyclocondensation of 4-chlorophenyl isothiocyanate with thiourea derivatives under reflux in ethanol to form the thiazolo[4,5-d]pyrimidine core .
• Step 2 : Thioetherification using mercaptoacetic acid derivatives in the presence of DMF and triethylamine (TEA) at 60–80°C .
• Step 3 : Amide coupling with 2-ethylphenylamine using carbodiimide coupling agents (e.g., EDC/HOBt) in dichloromethane . Critical Parameters : Temperature control (±2°C), solvent purity (DMF dried over molecular sieves), and reaction monitoring via TLC/HPLC (e.g., 90:10 hexane/EtOAc) to ensure intermediates are >95% pure .

Q. Which analytical techniques are essential for structural confirmation and purity assessment?

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR to verify substituent positions (e.g., aromatic protons at δ 7.2–7.8 ppm for chlorophenyl groups) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to confirm molecular weight (e.g., [M+H]$^+$ at m/z 523.0521) .
• Infrared Spectroscopy (IR) : Peaks at 1680–1700 cm$^{-1}$ (C=O stretch) and 1250 cm$^{-1}$ (C-S stretch) .
• HPLC : Reverse-phase C18 columns (ACN/water gradient) to quantify purity (>98%) .

Q. How is preliminary biological activity screening conducted?

• In vitro assays : Enzyme inhibition (e.g., kinase assays) using fluorescence-based ADP-Glo™ kits .
• Cell viability : MTT assays on cancer cell lines (e.g., HepG2, MCF-7) with IC$_{50}$ values calculated via nonlinear regression .
• Controls : Reference compounds (e.g., staurosporine for kinase inhibition) and solvent-only blanks to normalize data .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies optimize biological efficacy?

SAR focuses on modifying substituents to enhance target binding:

Substituent	Effect on Activity	Reference
4-Chlorophenyl	Increases lipophilicity and kinase binding affinity
2-Ethylphenyl	Reduces metabolic degradation via steric hindrance
Thioxo group	Enhances hydrogen bonding with ATP-binding pockets
Methodology : Synthesize analogs with variations (e.g., replacing Cl with F or NO$_2$), then test in dose-response assays .

Q. What computational strategies predict target interactions and binding modes?

• Molecular Docking : Use AutoDock Vina with crystal structures (e.g., PDB ID 1ATP for kinases). Key residues (e.g., Lys68, Glu91) form hydrogen bonds with the thioxo group .
• MD Simulations : GROMACS for 100 ns trajectories to assess complex stability (RMSD <2 Å indicates stable binding) .
• Pharmacophore Modeling : Identify essential features (e.g., hydrophobic acetamide moiety) using Schrödinger’s Phase .

Q. How can contradictions in biological data across analogs be resolved?

• Case Example : An analog with 4-nitrophenyl shows higher in vitro potency but lower cellular activity due to poor membrane permeability.
• Resolution :

Measure logP (octanol/water) to assess hydrophobicity .

Perform PAMPA assays to quantify passive diffusion .

Introduce polar groups (e.g., -OH) to balance solubility and permeability .